Journal Name:Organic Process Research & Development
Journal ISSN:1083-6160
IF:3.858
Journal Website:http://pubs.acs.org/journal/oprdfk
Year of Origin:1997
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:203
Publishing Cycle:Bimonthly
OA or Not:Not
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-17 , DOI:
10.1007/s10973-023-12238-6
This study pioneeringly dealt with the weighting analysis on activation energy (Ea) values from four series of TNT based high explosives (HEs) by using grey entropy model, initially constructing an innovative approach combining with the “Grey System Theory” entropy model and DSC/TGA experimentally-derived thermal analysis parameters for their process safety assessment and thermal stability influence evaluation. Herein, thermal analysis for these energetic samples of the HEs above which have each 10 mass% interval increased from 0 to 100 mass% contents of RDX, FOX-7 CL-20 and TKX-50 mixing with TNT to form four series of TNT based melt-cast explosives was experimentally conducted by DSC (differential scanning calorimetry) and TGA (thermogravimetry) under each 1, 2, 5 and 10 ℃ min−1 heating rate. Their various Ea values, which were then calculated both by Kissinger and Ozawa methods in accordance with the above experimentally-derived thermal analysis data, were subsequently selected as an important indicator for the further weighting analysis and thermal stability evaluations via the grey entropy model toolbox feasibly in this study. The whole thermal stability influence under the various Ea weighting analyses, i.e., the individual “weighting value” along with the different RDX/FOX-7/CL-20/TKX-50 components added inside the TNT based melt-cast explosives were significantly explored and compared with quantitative consequences: TNT/FOX-7 (0.3002) > TNT/RDX (0.2347) > TNT/TKX-50 (0.2342) > TNT/CL-20 (0.2310) by Kissinger method; as well as the same order of TNT/FOX-7 (0.2980) > TNT/RDX (0.2352) > TNT/TKX-50 (0.2348) > TNT/CL-20 (0.2319) by Ozawa method, respectively. This shows that the “TNT/FOX-7” composition all exhibited the most thermal stability among the other compositions, demonstrating that the higher the “weighting value” of Ea properties for an explosive composition, the more thermal stable would be. Through our pioneering connection of the thermodynamic analysis and grey entropy weighting analysis on the Ea values in this study for process safety thermal stability assessment, the outcome could lead to a more comprehensive and broader understanding when such these energetic explosive substances were used. Particularly, this study could positively provide a useful decision-making suggestion associated with the relevant selections and applications of TNT based HEs or their formulations, contributing to the further developing of the burgeoning energetic materials both with thermal stability and energy performance not only in practical petrochemical industrials but also for the national defense military purpose worldwide.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-01 , DOI:
10.1007/s10973-023-12332-9
Geopolymers, known for their enhanced resistance to aggressive environment, are the subject of a new study to further increase their resistance by incorporating various raw materials. This research investigates the influence of waste glass content on the properties of alkali-activated binders exposed to an aggressive environment. The waste glass, replacing slag and metakaolin, was added in varying amounts ranging from 0 to 30 mass% . Sodium water glass, in the mass ratio of 4:5 to the binder, was used as the alkaline activator. The resistance to acid attack was assessed by immersing mortars in a sulfuric acid solution. The samples underwent analysis for appearance, mass and longitudinal change, compressive strength, and loss of alkalinity. Phase composition and microstructure were analysed using X-ray diffraction, thermogravimetric analysis, and scanning electron microscopy techniques. Acid and water leachate was analysed by inductively coupled plasma mass spectrometry. The findings of the study revealed that incorporating waste glass content up to 20 mass% reduced porosity and affected the formation of gypsum. Gypsum results from the reaction between the binder and sulfuric acid and contributes to the surface deterioration of the specimens. Consequently, this research demonstrates that waste glass incorporation in the mix design can enhance the resistance of geopolymers to sulfuric acid, thus extending the service life of concrete structures.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-17 , DOI:
10.1007/s10973-023-12352-5
Aliphatic polycarbonates (APCs) have become an essential packaging material because of their renewability, biodegradability, and biocompatibility. In this study, a series of high molecular weights APCs have been successfully synthesized using dimethyl carbonate (DMC) and different lengths of aliphatic diols with even carbon (n-CH2 = 4–12) via melt polymerization. Thermal properties, isothermal crystallization behavior, crystal structure, and scale of microstructure of APCs indicated that the flexibility and crystallization of molecular chains gradually increased with the increasing number of methylene groups of repeating units. However, due to the rigidity of ester group was higher than methylene group, and crystallization could increase the rigidity of chain segments, yielding strength and Young’s modulus of APCs decreased first and then gradually increased with the increasing number of methylene groups in the repeating units. Furthermore, the scale of microstructure indicated that Brill transition increased the distance between intermolecular chains. Therefore, although the trans-gauche coexistence chain conformation simultaneously decreased the rigidity and crystallization of chain segments, barrier property of poly(octamethylene carbonate) with Brill transition was similar to long-chain APCs because of the lengthened diffusion path. The analytical mechanism of structure-performance relationship from the viewpoint of molecular interactions and chain structure will provide an entirely new thought for developing new barrier materials.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-04 , DOI:
10.1007/s10973-023-12290-2
In order to improve traditional construction toward zero- or almost zero-energy buildings, there is a demand for more reliable and renewable energy resources. Solar energy is environmentally friendly, abundant, and has a low environmental impact. The integration of solar panels with semitransparent windows is used for electricity generation and sunlight penetration, leading to better energy efficiency and reducing energy consumption. This paper aims to analyze the potential of a novel building-integrated photovoltaic semitransparent window as a resource of sustainable energy to save energy use in the office building. In this study, an advanced multi-physics performance prediction approach for a semitransparent building with integrated photovoltaic windows on office building facades was developed in Bahrain’s subtropical desert climate. A parametric study was performed to examine the thermal performance and electrical capacity of semitransparent-integrated photovoltaic solar windows that takes into account the electrical properties, combined radiation and conduction heat transfers, and equivalent heat source methods within solar energy cells. Moreover, a side-by-side comparison study with the reference insulated glass unit investigates the outer and inner surface temperatures. For five design window geometries, 3D-coupled fluid-thermal-electrical multi-physics simulations were run using the COMSOL-coupled solver. The electrical modeling has been developed using MATLAB software, and the energy performance calculation of a sample of a typical commercial building in Manama has been carried out in the ESP-r software environment. The computational results were compared with measurements and manufacturer data. The results obtained illustrate the potential of Xenon-filled double-glazing windows (XDGWs) with integrated PV to save 12% of the energy consumption for cooling purposes in the summer. The results show that the maximum energy produced by solar panels is 248.42 W, and the maximum electrical efficiency of the photovoltaic module is 17.61% at a solar irradiance of 1000 W m−2. The expected annual solar power generated by the building facade using 500 panels is nearly 140,755 kWh. The results suggested that the XDGW with integrated PV outperformed the reference insulated glass unit in terms of thermal insulation, solar heat flux, and U-factor. On the whole, the simulated outer and inside surface temperatures are in good agreement with the measured data.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-01 , DOI:
10.1007/s10973-023-12326-7
Due to the positive effect on soil structure and the influence on improving the efficiency of plant roots nutrient uptake, humic acids (HA) are widely considered for fertilizer production. Especially, it seems to be particularly promising to use them as additives in technologies of mineral fertilizer production. One of the common mineral fertilizer components, due to its good water solubility and the presence of nitrogen in two forms, is ammonium nitrate (AN). The aim of this study was to determine the influence of the humic acids extracted from peat and lignite on the thermal decomposition of HA and the thermal decomposition of ammonium nitrate and humic acids mixtures. For the quality assessment of HA, spectroscopic methods (FTIR/ATR and CP/MAS 13C NMR) and analysis of elemental composition were used. The analysis of the spectra showed differences in the degree of humification of humic acids extracted from various raw materials. HA isolated from peat were distinguished by the presence of peptides, polysaccharides, and lignin residues. Elemental analysis showed the higher carbon and sulfur content in the extracted HA compared to the reference samples. The results of the TG-DTA-MS analysis confirmed the influence of differences in the molecular structure of humic acids, especially in the aliphatic and aromatic carbon content, on the thermal decomposition process. Total content of carboxylic and/or hydroxylic functional groups had a significant impact on the start of the decomposition temperature. Their increase visibly influenced the acceleration of the exothermic decomposition of AN.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-12 , DOI:
10.1007/s10973-023-12205-1
DIERS vent sizing methodology is usually used to calculate the vent sizing of the emergency relief for tempered systems. However, for the non tempered runaway reaction systems, DIERS methodology is conservative due to the neglect of material loss. In this work, we report a modified calculation method taking into account the material loss. Herein, the thermal decomposition runaway behavior of 30 mass% cumene hydroperoxide (CHP) tested by vent sizing package under closed and blowdown conditions is chosen to validate the modified calculation method. As a result, two runaway characteristics of CHP release are obtained. In addition, the relief process under various N2 pressure is simulated to equivalent the gas release rate during the pressure rising period of second runaway. Based on blowdown test results, we calculate the vent sizing of 120 m3 vessel with 60 t CHP system (30 mass%). The results indicate that the vent sizing calculated based on open cell test is all much smaller compared with closed cell test. When takes into account the material loss, the vent sizing of 0.13 (0.10) m2 under A/V = 1.1*10−3 m−1 (A: relief area, V: volume of vessel) is only about half of the vent sizing based on closed cell test. This means that the smaller vent sizing of emergency relief system can be taken using modified DIERS method. The outcome of this work offers a promising avenue for the rational design of relief area for emergency relief system.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-07 , DOI:
10.1007/s10973-023-12288-w
For its biomedical applicability, the dynamics electro-magnetohydrodynamic flow of blood-gold nanomaterial over a nonlinearly stretching surface utilizing the Casson model has been numerically elucidated. The impact of second-order hydrodynamic-slip, gold nanoparticles of different inter-particle spacing and radius, and non-uniform heat source are also accounted. The incorporation of nanofluid characteristics in the traditional Casson model improves the applicability, practicality and realistic nature of the modeled flow problem. The present study finds its application in radiofrequency ablation, magnetic resonance imaging, cancer therapy, and targeted drug delivery. Apposite similarity variables are employed to transmute the modeled flow equations into a nonlinear system of first-order ODEs which are then resolved using the bvp5c scheme. It is observed that the intensification in space-dependent heat source, temperature-dependent heat source and heat of reaction ascend the thermal field. It is noted that per unit increase in the inter-particle spacing ascends the drag coefficient by 70.2431176% whereas the nanoparticle radius descends the drag coefficient by 42.2109338%. Further, the impact of heat of reaction \(\left( {0.1 \le \alpha \le 0.9} \right)\), reaction rate \(\left( {0.1 \le \beta \le 0.9} \right)\), nanoparticle radius \(\left( {0.5 \le R_{{{\text{np}}}} \le 2.5} \right)\), and inter-particle spacing \(\left( {0.5 \le h \le 2.5} \right)\) on the mass transfer rate \(\left( { \text{Sh}_{\text x} \text{Re}_{\text x}^{ - 1/2} } \right)\) has been scrutinized statistically using the five-level four-factor response surface optimized model. The mass transfer rate is maximum for larger values of inter-particle spacing and smaller values of reaction rate, heat of reaction and the radius of gold nanoparticles.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-24 , DOI:
10.1007/s10973-023-12360-5
Transparent wood is a modern bio-renewable material with great potential for both science and industrial applications. However, the fire hazard of transparent wood is still almost unexplored. This study aims to investigate the impact of pristine basswood modification to epoxy-based transparent wood on the fire hazard and to train neural networks for the prediction of heat release rate from mass loss rate of pristine basswood, epoxy-based transparent wood, and epoxy resin. Transparent wood was prepared by lignin modification in pristine small-leaved basswood (Tilia cordata Mill.) and subsequent vacuum infiltration by epoxy resin. The fire hazard of the samples was determined by the cone calorimeter at four heat fluxes of 20–50 kW m−2. The fire hazard of investigated materials was compared based on the critical heat flux, ignition temperature, heat release rate, effective heat of combustion and time to flashover. Transparent wood showed higher resistance to ignition (higher critical heat flux and ignition temperature) than pristine wood. However, other parameters (heat release rate and effective heat of combustion) were higher (worse) and the time to flashover was lower (worse) for transparent wood than for pristine wood. Trained neural networks for predicting heat release rate from the mass loss rate of wood (both pristine and transparent) and epoxy resin showed coefficients of determination from 0.70 to 0.92. Trained neural networks with a coefficient of determinations above 0.90 are usable for low-cost heat release rate measurements in both science and industrial applications.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-14 , DOI:
10.1007/s10973-023-12275-1
To date, various designs have been proposed to increase the efficiency of radiative coolers with approaches such as changes in materials and their properties, size and shape of the elements, and structures geometry. In the present work, an attempt has been made to obtain this important issue by presenting an innovative strategy from a new perspective. In this strategy, by keeping the face exposed to solar energy away from the body, heat distribution can be inhibited, which leads to a decrease in body temperature. This act simultaneously provides a higher operating temperature for the emitter section, thereby enhancing the exergy of the system. On the other hand, the presence of the thermal diode allows the surface of the object to continue to radiate its heat. Hence, several experiments were designed and performed to evaluate the performance of the strategy by an experimental apparatus built for this purpose. Initially, the rectification ratio results of constructed rectifier mirrors showed that the light transmission amount in the forward path is nearly 44% higher than in the reverse direction. In the next step, the temperature measurement of the samples showed the sub-ambient temperature for the present work with a difference of 9 and 2 °C, against direct sunlight and the night sky, respectively. This model also has a high-temperature difference of about 13, 11, and 6.5 °C during the day and 1.6, 0.5, and 0.5 °C at night below the other three samples. This superiority was maintained in cloudy weather conditions as well as thermal shock stability. One of the most important applications of radiation coolers is in the aerospace industry. In this particular application, in addition to cooling, it is vital to protect the equipment against thermal shock caused by sudden and extreme temperature differences in space. Due to obtaining results such as efficient cooling rate, and high resistance to thermal shock, this concept provides a practical vision for improving the spacecraft's cooling systems.
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-14 , DOI:
10.1007/s10973-023-12256-4
In the present work, the effect of natural convection caused by immiscible intermediate fluid on melting process in a horizontal shell-and-tube latent heat storage is examined numerically. The intermediate fluid is placed between the section filled with phase change material and the storage outer hot wall (as heat source). Water is considered as the intermediate fluid to transfer heat from the hot wall to PCM (n-octadecane) by the buoyancy impact of heated water. Water and the liquid phase of the n-octadecane are immiscible. Numerical analysis is performed employing the enthalpy-porosity method with the assistance of a commercial CFD code, ANSYS FLUENT 18.2, based on the finite volume method. The present work consists of two parts. In the first part, a simple 2D latent heat storage with various volume proportions of water as intermediate fluid, including; 25, 50, 75, and 100%, is considered. In the second part, the effect of the number and arrangement of heat transfer fluid channels is evaluated and analyzed. In all investigated models, the volume of the storage is constant and the amount of the PCM varies. The solid PCM was subcooled to 1 ℃, and the temperature of the surface of the storage was maintained at 329 K. The pertinent dimensionless parameters, including; Prandtl, Rayleigh, and Stefan numbers, are 59.5, 6.3 × 108, and 0.27, respectively. The results depicted that the maximum saved energy inside the proposed latent heat storage belongs to the case with 50% of storage volume capacity filled by water. Moreover, the case with four heat transfer fluid tubes indicated the highest absorbed energy, and among them, the four tubes with diamond pattern arrangement stored the highest amount of energy.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | CHEMISTRY, APPLIED 应用化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.70 | 85 | Science Citation Index Expanded | Not |
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